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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diallyl
hexahydrophthalate (DAHP) in the formulation of high-performance adhesives and coatings.
The information is intended to guide researchers and professionals in developing and
evaluating DAHP-based materials for a variety of applications.

Introduction to Diallyl Hexahydrophthalate (DAHP)

Diallyl hexahydrophthalate (CAS No: 13846-31-6) is a versatile monomer belonging to the
class of diallyl esters.[1] It is a colorless liquid known for its excellent thermal stability and
chemical resistance, making it a valuable component in the formulation of thermosetting resins
for demanding applications.[2] Unlike its aromatic analogue, diallyl phthalate (DAP), the
hydrogenated ring structure of DAHP imparts distinct properties to the resulting polymers,
including improved flexibility and weathering resistance. DAHP polymerizes via a free-radical
mechanism, typically initiated by peroxides at elevated temperatures or by UV radiation in the
presence of a suitable photoinitiator.

Key Properties of Diallyl Hexahydrophthalate

A summary of the key physical and chemical properties of diallyl hexahydrophthalate is
presented in Table 1.
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Property Value Reference
Molecular Formula C14H2004 [1]
Molecular Weight 252.31 g/mol [1]
Appearance Colorless liquid [2]
CAS Number 13846-31-6 [1]

Applications in Adhesives and Coatings

Diallyl hexahydrophthalate is utilized as a crosslinking monomer and a reactive diluent in
various adhesive and coating formulations. Its properties contribute to enhanced performance
characteristics of the final cured products.

Adhesives

In adhesive formulations, DAHP can be used to improve thermal resistance, chemical
inertness, and adhesion to a variety of substrates, including metals. While specific quantitative
data for DAHP is limited in publicly available literature, the performance of the closely related
diallyl phthalate (DAP) provides valuable insights. For instance, DAP-based adhesives, when
blended with epoxy resins, have shown significantly improved lap shear adhesive strength to

steel.

Table 2: Performance Characteristics of Diallyl Phthalate (DAP)-Epoxy Blend Adhesives

. Improvement over
Formulation Substrate Lap Shear Strength .
pure DAP resin

DAP resin modified
with epoxy resinanda  Steel ~3 times higher Significant

compatibilizer

Note: This data is for Diallyl Phthalate (DAP) and is provided as a proxy due to the lack of
specific data for Diallyl Hexahydrophthalate (DAHP). Further testing is recommended to
determine the specific performance of DAHP-based adhesives.
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Coatings

DAHP is a valuable component in the formulation of protective and decorative coatings. Its
inclusion can enhance hardness, chemical resistance, and weatherability. Patent literature
suggests the use of diallyl phthalate prepolymers in solid coating compositions, which can be
applied using techniques like fluid bed coating and electrostatic spraying.[3] These coatings are
noted for their excellent wet electrical properties.

Table 3: General Performance Enhancements of DAHP in Coatings

Performance Metric Contribution of DAHP

] ] Excellent resistance to acids, alkalis, and
Chemical Resistance

solvents.
Thermal Stability Maintains integrity at elevated temperatures.
Hardness & Durability Forms a tough, scratch-resistant surface.

Weatherabilit Good resistance to UV degradation and
eatherability _
environmental exposure.

Curing Mechanism and Experimental Workflow

The curing of diallyl hexahydrophthalate proceeds via a free-radical polymerization
mechanism. This process can be initiated by thermal decomposition of a peroxide initiator or by
photolysis of a photoinitiator upon exposure to UV light.

Peroxide-Initiated Curing Pathway

The thermal curing process involves the generation of free radicals from a peroxide initiator,
which then attack the allyl groups of the DAHP monomer, initiating a chain reaction that leads
to a crosslinked polymer network.

Caption: Peroxide-initiated free-radical polymerization of DAHP.

Experimental Workflow for Adhesive/Coating
Formulation and Evaluation
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The following diagram outlines a general workflow for the development and testing of DAHP-
based adhesives and coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Cyclohexanedicarboxylic acid, 1,2-di-2-propen-1-yl ester | C14H2004 | CID 101161 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 2. Manufacturing | To 18 Megapascals in Five Seconds | springerprofessional.de
[springerprofessional.de]

e 3. US3331891A - Solid coating composition comprising diallyl phthalate prepolymer,
unsaturated polyester and monomer - Google Patents [patents.google.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Diallyl
Hexahydrophthalate in Adhesives and Coatings]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b075857#diallyl-hexahydrophthalate-in-
the-manufacturing-of-adhesives-and-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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